Cas no 2228231-97-6 (tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate
• CAS No: 2228231-97-6
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5913804
• PubChem ID: 165676953
• Update Time: 2025-05-24

tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate
• EN300-1898513
• 2228231-97-6
• tert-butyl N-{4-[1-(aminomethyl)-3-hydroxycyclobutyl]-3-hydroxyphenyl}carbamate

• Inchi： 1S/C16H24N2O4/c1-15(2,3)22-14(21)18-10-4-5-12(13(20)6-10)16(9-17)7-11(19)8-16/h4-6,11,19-20H,7-9,17H2,1-3H3,(H,18,21)
• InChI Key： WCFALHCGRQWCMK-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2O)NC(=O)OC(C)(C)C)(CN)C1

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate

Comprehensive Analysis of tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate (CAS No. 2228231-97-6)

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate (CAS No. 2228231-97-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research papers, belongs to the class of carbamate-protected aminophenol derivatives, which are pivotal intermediates in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate features a cyclobutyl ring substituted with hydroxyl and aminomethyl groups, alongside a tert-butyl carbamate moiety. This combination offers exceptional stability and reactivity, making it a valuable building block for peptide coupling and prodrug design. Recent studies highlight its role in optimizing pharmacokinetic profiles, a hot topic in AI-driven drug development, where computational models predict its interactions with biological targets.

From a synthetic perspective, the compound's CAS No. 2228231-97-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance. Its synthesis typically involves multi-step organic reactions, including Boc protection and selective hydroxylation, which are critical for achieving high purity. Industry trends show a surge in demand for custom synthesis services for such intermediates, driven by the need for precision medicine and personalized therapeutics.

Environmental and regulatory considerations also play a role in its application. Unlike many high-risk compounds, tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate is not classified as hazardous, aligning with the global shift toward green chemistry. This aspect is particularly appealing to manufacturers aiming to reduce carbon footprints while maintaining process efficiency.

In conclusion, tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-hydroxyphenyl}carbamate (CAS No. 2228231-97-6) represents a versatile and sustainable option for modern chemical research. Its integration into high-throughput screening platforms and machine learning-aided drug discovery underscores its potential to address unmet medical needs. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in innovative therapeutic development.